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Compound of Interest

Compound Name: Tonazocine

Cat. No.: B1217368

Get Quote

A comprehensive review of publicly accessible scientific literature and patent databases

reveals a significant scarcity of detailed information regarding the solubility and stability of

tonazocine, an opioid analgesic from the benzomorphan class. This lack of data precludes the

creation of an in-depth technical guide as requested.

Tonazocine (also known as WIN-42,156) was investigated in phase II clinical trials for the

management of postoperative pain.[1] Despite its progression in clinical development, it was

never marketed, and detailed physicochemical data, including specific solubility and stability

profiles, do not appear to be available in the public domain.[1]

It is crucial to distinguish tonazocine from the commonly known antibiotic combination

"Tazocin," which contains piperacillin and tazobactam. The search for information on

"tonazocine" often leads to results for "Tazocin," a completely unrelated pharmaceutical

product.

While some patent documents list "Tonazocine Mesylate" as a potential active ingredient for

various oral delivery formulations, they do not provide specific quantitative data on its solubility

in different solvents or its stability under various environmental conditions (e.g., pH,

temperature, light).[2][3]
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General information available for tonazocine is limited to its chemical identity and

pharmacological profile.

Chemical Information:

IUPAC Name: 1-[(2S,6R,11S)-8-hydroxy-3,6,11-trimethyl-1,2,3,4,5,6-hexahydro-2,6-

methano-3-benzazocin-11-yl]octan-3-one[1]

Chemical Formula: C₂₃H₃₅NO₂[1]

Molar Mass: 357.538 g·mol⁻¹[1]

Pharmacological Profile: Tonazocine is characterized as a partial agonist at both the mu- and

delta-opioid receptors.[1] It was noted for having a potentially better side-effect profile than

other opioids, with less impact on the cardiovascular and respiratory systems.[1]

Due to the absence of specific quantitative data, the requested tables summarizing solubility

and stability, detailed experimental protocols, and visualizations of signaling pathways or

experimental workflows cannot be generated. Further investigation into non-public archives or

direct inquiry with the original developing company, Sterling Winthrop, would likely be

necessary to obtain the detailed technical data required for the requested guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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